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Compound of Interest

Compound Name: p38 MAPK-IN-4

Cat. No.: B160880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing p38 MAPK-IN-4, a potent

inhibitor of p38 mitogen-activated protein kinase (MAPK), in cell-based assays. This document

includes a summary of its effective concentrations in various cell lines, detailed experimental

protocols, and visualizations of the relevant signaling pathways and workflows.

Introduction to p38 MAPK-IN-4
p38 MAPK-IN-4 is a small molecule inhibitor of the p38 MAPK signaling pathway. With a CAS

number of 219138-24-6, this compound has a molecular weight of 365.79 g/mol .[1][2] It has a

reported in vitro IC50 of 35 nM, indicating high potency in biochemical assays.[1][3] The p38

MAPK pathway is a critical regulator of cellular responses to stress and inflammatory stimuli,

playing a key role in processes such as cytokine production, cell proliferation, and apoptosis.[4]

[5][6] Inhibition of this pathway is a key area of interest for therapeutic intervention in

inflammatory diseases and cancer.

Effective Concentration of p38 MAPK-IN-4 in
Cellular Assays
The effective concentration of p38 MAPK-IN-4 can vary significantly depending on the cell type

and the specific biological endpoint being measured. The following table summarizes reported

effective concentrations and IC50 values in different cell-based assays.
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Cell Line Assay Type
Effective
Concentration /
IC50

Reference

Human Fetal Airway

Smooth Muscle

(fASM) Cells

Proliferation Assay 1 µM [7]

MCF-7 (Human

Breast Cancer)

Cell Viability (MTT

Assay)

IC50: 5.355 µg/mL

(~14.6 µM)
[2]

MDA-MB-231 (Human

Breast Cancer)

Cell Viability (MTT

Assay)

IC50: 1.419 µg/mL

(~3.88 µM)
[2]

Human Endothelial

Cells
Cell Migration Assay

Not specified, used as

an inhibitor
[8]

Note: The conversion from µg/mL to µM is based on the molecular weight of p38 MAPK-IN-4
(365.79 g/mol ). It is always recommended to perform a dose-response experiment to

determine the optimal concentration for your specific cell line and experimental conditions.

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the mechanisms and protocols described, the following diagrams were

generated using Graphviz.
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p38 MAPK Signaling Pathway and Inhibition by p38 MAPK-IN-4.
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Sample Preparation

Western Blotting

Data Analysis

1. Cell Culture & Treatment
(with p38 MAPK-IN-4)

2. Cell Lysis

3. Protein Quantification
(e.g., BCA Assay)

4. SDS-PAGE
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(to PVDF membrane)

6. Blocking

7. Primary Antibody Incubation
(e.g., anti-phospho-p38)

8. Secondary Antibody Incubation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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